Cas no 1806119-32-3 (2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806119-32-3
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930512
• Update Time: 2025-11-01

2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-7-5(4-14)3-6(1-2-13)16-8(7)15/h3H,1,4,14H2,(H2,15,16)
• InChI Key： GPLMXFNUGAPNQY-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(CC#N)C=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.2
• Topological Polar Surface Area: 98

Additional information on 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806119-32-3)

2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806119-32-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and trifluoromethoxy functional group, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug discovery and material science.

The structural complexity of 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile makes it a valuable intermediate in synthetic chemistry. Its aminomethyl and acetonitrile moieties provide reactive sites for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of modern drug design, where precision and modularity are paramount. The compound's trifluoromethoxy group also enhances its metabolic stability, a feature highly sought after in the development of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile has surged, driven by their unique physicochemical properties. Fluorination is a key strategy in medicinal chemistry to improve drug bioavailability and target specificity. This compound's trifluoromethoxy group exemplifies this trend, as it can significantly alter the electronic and steric properties of molecules, making them more effective in therapeutic applications.

Another area where 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile shows promise is in the development of advanced materials. Its pyridine backbone is a common motif in ligands used for catalysis and coordination chemistry. The compound's ability to form stable complexes with metals opens up possibilities for applications in heterogeneous catalysis and materials engineering. These attributes align with the growing interest in sustainable and efficient catalytic processes in industrial chemistry.

The synthesis and characterization of 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its use in high-stakes applications like pharmaceutical development. The compound's CAS No. 1806119-32-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From an environmental perspective, the trifluoromethoxy group in 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile has been studied for its potential impact. While fluorinated compounds are generally stable, their persistence in the environment has raised questions about long-term ecological effects. Researchers are actively exploring ways to balance the benefits of fluorination with sustainable practices, making this compound a focal point in green chemistry discussions.

In summary, 2-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806119-32-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the pyridine core and trifluoromethoxy group, make it a valuable tool for researchers aiming to innovate in these fields. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing modern chemistry.